T lymphocyte early-activation protein

• CAS No.: 156320-25-1
• Product Name: T lymphocyte early-activation protein
• Molecular Formula: H2S
• Molecular Weight: 34.08 g/mol
• IUPAC Name: hydron;sulfanide
• Standard InChI: InChI=1S/H2S/h1H2
• Standard InChIKey: RWSOTUBLDIXVET-UHFFFAOYSA-N
• SMILES: [H+].[SH-]
• Canonical SMILES: [H+].[SH-]
• Boiling Point: -76.59 °F at 760 mm Hg (EPA, 1998); -60.33 °C; -60 °C; -76.59°F; -77°F
• Colorform: Colorless gas [Shipped as a liquefied compressed gas].
• Density: 0.916 at -76 °F (EPA, 1998); d -60 0.99; 1.5392 g/L at 0 °C at 760 mm Hg; Gas: 1.19 (Air = 1.00); Relative density (water = 1): 0.92; 0.916@76°F; 1.19(relative gas density)
• Flash Point: Flammable gas; NA (Gas)
• Melting Point: -121.9 °F (EPA, 1998); Mp -82.9 °; -85.49 °C; -85.49°C; -85 °C; -121.88°F; -122°F
• Physical Description: Hydrogen sulfide appears as a colorless gas having a strong odor of rotten eggs. Boiling point -60.2°C. Shipped as a liquid confined under its own vapor pressure. Density (liquid) 8.3 lb / gal. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Gas is very toxic by inhalation. Fatigues the sense of smell which cannot be counted on to warn of the continued presence of the gas. Prolonged exposure of closed containers to heat may result in their violent rupturing and rocketing. Rate of onset: Immediate & Delayed Persistence: Minutes to hours Odor threshold: 0.1 ppm Source/use/other hazard: Disinfectant lubricant/oils; interm for HC manufacture; deadens sense of smell.; GasVapor; GasVapor, Liquid; Liquid; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR OF ROTTEN EGGS.; Flammable, poisonous, colorless gas with a strong odor of rotten eggs.; Colorless gas with a strong odor of rotten eggs. [Note: Sense of smell becomes rapidly fatigued & can NOT be relied upon to warn of the continuous presence of H2S. Shipped as a liquefied compressed gas.]
• Description: Hydrogen sulfide appears as a colorless gas having a strong odor of rotten eggs. Boiling point -60.2°C. Shipped as a liquid confined under its own vapor pressure. Density (liquid) 8.3 lb / gal. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Gas is very toxic by inhalation. Fatigues the sense of smell which cannot be counted on to warn of the continued presence of the gas. Prolonged exposure of closed containers to heat may result in their violent rupturing and rocketing. Rate of onset: Immediate & Delayed Persistence: Minutes to hours Odor threshold: 0.1 ppm Source/use/other hazard: Disinfectant lubricant/oils; interm for HC manufacture; deadens sense of smell.; Hydrogen sulfide, also known as sulfide or H2S, belongs to the class of inorganic compounds known as other non-metal sulfides. These are inorganic compounds containing a sulfur atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of other non-metals. Hydrogen sulfide has been found in human brain, colon and intestine tissues, and has also been detected in multiple biofluids, such as feces and blood. Hydrogen sulfide exists in all eukaryotes, ranging from yeast to humans. Hydrogen sulfide and pyruvic acid can be biosynthesized from L-cysteine; which is mediated by the enzyme cystathionine gamma-lyase. In humans, hydrogen sulfide is involved in the cystinosis, ocular nonnephropathic pathway and the cysteine metabolism pathway. Hydrogen sulfide is also involved in the metabolic disorder called the Beta-mercaptolactate-cysteine disulfiduria pathway. Outside of the human body, hydrogen sulfide can be found in a number of food items such as naranjilla, feijoa, peanut, and sweet orange. This makes hydrogen sulfide a potential biomarker for the consumption of these food products. Hydrogen sulfide is a potentially toxic compound.; Hydrogen sulfide (H2S) occurs naturally in crude petroleum, natural gas, volcanic gases, and hot springs. It can also result from bacterial breakdown of organic matter. It is also produced by human and animal wastes. Bacteria found in your mouth and gastrointestinal tract produce hydrogen sulfide from bacteria decomposing materials that contain vegetable or animal proteins. Hydrogen sulfide can also result from industrial activities, such as food processing, coke ovens, kraft paper mills, tanneries, and petroleum refineries. Hydrogen sulfide is a flammable, colorless gas with a characteristic odor of rotten eggs. It is commonly known as hydrosulfuric acid, sewer gas, and stink damp. People can smell it at low levels.
• Related CAS: 13465-07-1 (H2S2)
• Shelf Life: Water solns of H2S are not stable, absorbed oxygen causes the formation of elemental sulfur, and the solns become turbid rapidly.
• Solubility: 0.4 % (NIOSH, 2016); 3.74 mg/mL at 21 °C; 1 g dissolves in 94.3 ml absolute alcohol at 20 °C; 1 g dissolves in 48.5 mL ether at 20 °C; In water, 3980 mg/L at 20 °C; Soluble in glycerol, gasoline, kerosene, carbon disulfide, crude oil.; Soluble in certain polar organic solvents, notably methanol, acetone, propylene carbonate, sulfolane, tributyl phosphate, various glycols, and glycol ethers. N-Methylpyrrolidine dissolves 49 ml/g at 20 °C at atmospheric pressure.; Solubility in water, g/100ml at 20 °C: 0.5; 0.4%
• Synonyms: Hydrogen Sulfide; Hydrogen Sulfide (H2(Sx)); Hydrogen Sulfide (H2S2); Hydrogen Sulfide (H2S3); Sulfide, Hydrogen
• Vapor Density: 1.19 (EPA, 1998) (Relative to Air); 1.189 (Air = 1); Relative vapor density (air = 1): 1.19; 1.09
• Vapor Pressure: 15200 mm Hg at 77.9 °F (EPA, 1998); 1.36X10+4 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 1880; 15200 mmHG at -77.9°F; 17.6 atm
• PubChem Compound: 18779926
• Last Modified: Nov 11 2021